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Compound of Interest

Compound Name: Endothelin-2
Cat. No.: B15706209
Get Quote
\ J

This document provides crucial safety, handling, and disposal protocols for Endothelin-2 (ET-
2), a potent vasoconstrictor peptide. Adherence to these guidelines is essential for ensuring the
safety of laboratory personnel and maintaining the integrity of the product. Endothelin-2 is
classified as a hazardous substance that can be fatal if swallowed, inhaled, or in contact with
skin, and it has a strong effect on the cardiovascular system.[1][2]

Immediate Safety and Personal Protective Equipment
(PPE)

Given the hazardous nature of Endothelin-2, a comprehensive personal protective equipment
strategy is mandatory.[1] All handling of the lyophilized powder, which can easily become
airborne, must be conducted within a chemical fume hood or a biosafety cabinet to prevent
inhalation.[3][4]

Table 1: Required Personal Protective Equipment for Handling Endothelin-2
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PPE Category

Specification

Rationale & Citation

Eye/Face Protection

Face shield and chemical

safety glasses.

Must be approved under
government standards like
NIOSH (US) or EN 166 (EU) to
protect against splashes and

airborne particles.[1]

Hand Protection

Two pairs of chemotherapy-

grade nitrile gloves.

Gloves must meet ASTM
D6978 standards.[5] The first
pair should be worn under the
gown cuff and the second pair
over the cuff.[5] Change gloves
every 30 minutes or

immediately if contaminated.[5]

Body Protection

Long-sleeved lab coat or gown
with knit/elastic cuffs, opening
in the back.

Provides a barrier against skin
contact.[1][5] General
laboratory attire also includes
long pants and closed-toe

shoes.[3]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95).

Essential when weighing or
handling the lyophilized
powder to prevent inhalation of

airborne particles.[1][3][5]

Operational Plan: Safe Handling and Storage

Proper handling from receipt to reconstitution is critical for user safety and product stability.[3]

Step-by-Step Handling Protocol

e Receiving and Inspection: Upon receipt, visually inspect the package for any signs of

damage.[3]

» Equilibration: Before opening the vial, allow it to warm to room temperature inside a

desiccator. This crucial step prevents condensation and moisture absorption, which can

degrade the peptide.[3]
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e Weighing and Reconstitution:
o Don all required PPE as specified in Table 1.

o Conduct all manipulations of the lyophilized powder within a certified chemical fume hood
or biosafety cabinet.[3]

o Slowly add the appropriate solvent (e.g., sterile water, DMSO, or 1% Acetic Acid) to the
vial.[1][3][6]

o Gently swirl or sonicate the vial to ensure the peptide is fully dissolved. Avoid vigorous
shaking, as this can cause denaturation.[3]

» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, create single-use aliquots of the
reconstituted solution.[3][7]

o Store the lyophilized peptide long-term at -20°C or colder in a tightly sealed, light-
protective container.[3][8]

o Store reconstituted aliquots at -20°C or -80°C for later use.[7]

Visual Workflow for Handling Endothelin-2
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Workflow for the safe handling and preparation of Endothelin-2.
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Disposal Plan

Endothelin-2 and all contaminated materials must be treated as hazardous waste.[4] Never
dispose of peptide waste in the regular trash or pour solutions down the drain.[4]

Step-by-Step Disposal Protocol

o Waste Segregation: At the point of generation, separate all materials contaminated with
Endothelin-2 (e.g., pipette tips, vials, gloves, absorbent pads) from other laboratory waste
streams.[4]

e Containerization:

o Solid Waste: Place contaminated solid items into a designated, leak-proof hazardous
waste container.

o Liquid Waste: Collect all liquid waste containing Endothelin-2 in a separate, sealed, and
shatter-proof container.

e Labeling: Clearly label all waste containers with "Hazardous Waste," the chemical name
"Endothelin-2," and the date when waste was first added.[4]

o Final Disposal: Coordinate with your institution's Environmental Health & Safety (EH&S)
department for the scheduled collection and final disposal of the hazardous waste. Follow all
institutional protocols for documentation and pickup.[4]

Visual Workflow for Endothelin-2 Waste Disposal
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Procedural workflow for the safe disposal of Endothelin-2 waste.

Product and Safety Data Overview
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The following table summarizes key quantitative data for human Endothelin-2.

Table 2: Quantitative Data for Human Endothelin-2

Property Value Source
Molecular Formula C115H160N26032S4 [1][8]
Molecular Weight ~2547 g/mol [6][8]
Appearance White to off-white powder [1]
Purity >95% (HPLC) [6]
Long-Term Storage -20°C or colder [31[8]

1 mg/mL in Waterl mg/mL in

Solubility DMSOSoluble in 1% Acetic [1][2][6]
Acid
CAS Number 123562-20-9 [6][8]

Endothelin-2 Signaling Pathway

Endothelin-2 exerts its biological effects by binding to two distinct G-protein coupled receptors:
the Endothelin A receptor (ETa) and the Endothelin B receptor (ETe).[9][10] The downstream
effect is highly dependent on the receptor and cell type.

o ETa Receptor: Primarily located on vascular smooth muscle cells. Activation leads to potent
vasoconstriction.[11]

o ETe Receptor: Found on endothelial cells. Activation can induce the production of nitric oxide
(NO), leading to vasodilation.[11]

Visual Diagram of ET-2 Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 10. Endothelin-2, the forgotten isoform: emerging role in the cardiovascular system, ovarian
development, immunology and cancer - PMC [pmc.ncbi.nim.nih.gov]

e 11. Endothelin 2 — a key player in ovulation and fertility - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Essential Guide to Handling Endothelin-2 in a
Laboratory Setting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15706209/docs#essential-guide-to-handling-
endothelin-2-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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